Cas no 590359-90-3 (2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid)

• Product Name: 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid
• CAS No: 590359-90-3
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD03946311
• CID: 3115304
• PubChem ID: 4469346
• Update Time: 2025-10-31

2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Amino-phenyl)-6,8-dimethyl-quinoline-4-carboxylic acid
• MFCD03946311
• STK440532
• AKOS003327852
• ALBB-011559
• 2-(3-aminophenyl)-6,8-dimethylquinoline-4-carboxylic acid
• CS-0317520
• BBL017083
• H26544
• SB68902
• AB01287294-01
• NCGC00282703-01
• 590359-90-3
• 2-(3-aminophenyl)-6,8-dimethylquinoline-4-carboxylicacid
• VS-05836
• 4-quinolinecarboxylic acid, 2-(3-aminophenyl)-6,8-dimethyl-
• 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid

• MDL： MFCD03946311
• Inchi： 1S/C18H16N2O2/c1-10-6-11(2)17-14(7-10)15(18(21)22)9-16(20-17)12-4-3-5-13(19)8-12/h3-9H,19H2,1-2H3,(H,21,22)
• InChI Key： CGXNDIVLQCABQR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=C(C=2)N)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 292.121177757Da
• Monoisotopic Mass: 292.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid

Introduction to 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid (CAS No: 590359-90-3)

2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 590359-90-3, belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and pharmacological potential. The structural framework of this compound incorporates a quinoline core substituted with an amino group at the 3-position and methyl groups at the 6- and 8-positions, further functionalized by a carboxylic acid moiety at the 4-position. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid lies in its potential to interact with biological targets in novel ways. Quinoline derivatives have a long history of use in medicine, with several well-known drugs, such as chloroquine and mefloquine, being derived from this class of compounds. The introduction of amino and carboxylic acid functional groups into the quinoline scaffold enhances its ability to engage with biological systems, including enzymes and receptors. This modification opens up possibilities for the development of new therapeutic agents with improved efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between quinoline derivatives and biological targets. Studies have shown that the presence of electron-rich aromatic rings, such as the phenyl group in 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid, can significantly influence its binding affinity to proteins. Additionally, the carboxylic acid group provides a site for hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. These insights have guided the design of more potent and selective quinoline-based drugs.

In the realm of medicinal chemistry, 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid has been investigated for its potential applications in treating various diseases. For instance, quinoline derivatives have demonstrated antimalarial, antibacterial, antiviral, and anticancer properties. The structural features of this compound make it an attractive scaffold for developing drugs targeting diseases caused by pathogenic microorganisms or cancer cells. By leveraging the inherent biological activity of quinolines and modulating their structure through strategic functionalization, researchers aim to identify compounds that can effectively combat these diseases.

The synthesis of 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a substituted quinoline core followed by functionalization at specific positions using appropriate chemical reagents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological testing.

Once synthesized, 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid undergoes rigorous characterization to confirm its identity and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to verify its molecular structure. Additionally, X-ray crystallography may be employed to determine its three-dimensional structure if single crystals can be obtained. These structural elucidations provide essential information for understanding how the compound interacts with biological targets.

The biological evaluation of 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid involves testing its activity against various biological assays. These assays may include enzyme inhibition studies to assess its interaction with specific enzymes or cell-based assays to evaluate its effects on living cells. For example, researchers might investigate whether this compound inhibits enzymes involved in cancer cell proliferation or pathogens responsible for infectious diseases. The results from these studies help determine the potential therapeutic applications of the compound.

In recent years, there has been growing interest in developing drugs that target emerging infectious diseases caused by viruses such as HIV and hepatitis C. Quinoline derivatives have shown promise in this area due to their ability to interfere with viral replication cycles. 2-(3-Aminophenyl)-6,8-dimethylquinoline-4-carboxylic Acid, with its unique structural features, could be explored as a lead compound for designing new antiviral agents. By modifying its chemical structure further through scaffold hopping or analog synthesis techniques, researchers aim to enhance its potency against viral pathogens while minimizing side effects.

The development of new drugs is often hindered by challenges such as drug resistance and toxicity. However, 2-(3-Aminophenyl)-6 ,8 -dimethylquinoline -4 -carboxylic Acid offers a starting point for addressing these issues through rational drug design principles . By understanding how different functional groups influence biological activity , chemists can optimize this compound’s properties . For instance , introducing additional substituents or altering existing ones might improve its selectivity against disease-causing targets while reducing harmful interactions with healthy tissues .

Future research directions may include exploring 2-(3-Aminophenyl)-6 ,8 -dimethylquinoline -4 -carboxylic Acid’s potential applications in precision medicine . Personalized treatment strategies tailor therapies based on individual genetic profiles , which could enhance treatment outcomes . Quinoline derivatives like this one could play a role in identifying biomarkers that predict drug response or susceptibility , allowing clinicians to choose optimal treatments for patients . p > < p >Collaborative efforts between academic researchers , pharmaceutical companies , and regulatory agencies will be essential in advancing discoveries related to 2 -( 3 - Amino phenyl ) - 6 , 8 - dimethylquinoline -4 -carboxylic Acid . Such partnerships foster innovation by combining expertise across disciplines , resources , & regulatory insights . This collaborative approach increases chances success translating laboratory findings into safe effective treatments patients worldwide . p >